Cas no 167173-91-3 (6,8(2H,7H)-Isoquinolinedione,7-(acetyloxy)-5-chloro-3-[(1E,3E,5S)-3,5-dimethyl-1,3-heptadien-1-yl]-2-(2-hydroxyethyl)-7-methyl-,(7R)-)

6,8(2H,7H)-Isoquinolinedione,7-(acetyloxy)-5-chloro-3-[(1E,3E,5S)-3,5-dimethyl-1,3-heptadien-1-yl]-2-(2-hydroxyethyl)-7-methyl-,(7R)- structure

167173-91-3 structure

Product Name:6,8(2H,7H)-Isoquinolinedione,7-(acetyloxy)-5-chloro-3-[(1E,3E,5S)-3,5-dimethyl-1,3-heptadien-1-yl]-2-(2-hydroxyethyl)-7-methyl-,(7R)-

CAS No:167173-91-3

Molecular Formula:C₂₃H₂₈NO₅Cl

Molecular Weight:433.92512

MDL:MFCD24849300

CID:183010

PubChem ID:6443570

6,8(2H,7H)-Isoquinolinedione,7-(acetyloxy)-5-chloro-3-[(1E,3E,5S)-3,5-dimethyl-1,3-heptadien-1-yl]-2-(2-hydroxyethyl)-7-methyl-,(7R)- Properties

Names and Identifiers

- 6,8(2H,7H)-Isoquinolinedione, 7-(acetyloxy)-5-chloro-3-((1E,3E,5S)-3,5-dimethyl-1,3-heptadienyl)-2-(2-hydroxyethyl)-7-methyl-, (7R)-
- [(7R)-5-chloro-3-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl]-2-(2-hydroxyethyl)-7-methyl-6,8-dioxoisoquinolin-7-yl] acetate
- 6,8(2H,7H)-Isoquinolinedione,7-(acetyloxy)-5-chloro-3-[(1E,3E,5S)-3,5-dimethyl-1,3-heptadien-1-yl]-2-(2-hydroxyethyl)-7-methy
- 6,8(2H,7H)-Isoquinolinedione,7-(acetyloxy)-5-chloro-3-[(1E,3E,5S)-3,5-dimethyl-1,3-heptadien-1-yl]-2-(2-hydroxyethyl)-7-methyl-,(7R)-
- Fo 3216iv
- Fo-3216 vi
- isochromophilone VI
- 6,8(2H,7H)-Isoquinolinedione, 7-(acetyloxy)-5-chloro-3-(3,5-dimethyl-1,3-heptadienyl)-2-(2-hydroxyethyl)-7-methyl-, (R-(R*,S*-(E,E)))-
- DTXSID801347091
- Isochromophilone VI, >=90% (LC/MS-ELSD)
- [(7R)-5-chloro-3-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl]-2-(2-hydroxyethyl)-7-methyl-6,8-dioxo-7-isoquinolyl] acetate
- CHEMBL5072126
- CHEBI:218133
- AKOS040735607
- 167173-91-3
- SCHEMBL24210587
- Peniazaphilone C
- Penazaphilone H
- ((7R)-5-chloro-3-((1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl)-2-(2-hydroxyethyl)-7-methyl-6,8-dioxoisoquinolin-7-yl) acetate
- (7R)-5-Chloro-3-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dien-1-yl]-2-(2-hydroxyethyl)-7-methyl-6,8-dioxo-2,6,7,8-tetrahydroisoquinolin-7-yl acetic acid
- (7R)-5-Chloro-3-((1E,3E,5S)-3,5-dimethylhepta-1,3-dien-1-yl)-2-(2-hydroxyethyl)-7-methyl-6,8-dioxo-2,6,7,8-tetrahydroisoquinolin-7-yl acetic acid
- MDL： MFCD24849300
- InChIKey： ZQLIAKJHIRHCFA-XIIQHIPDSA-N
- Inchi： InChI=1S/C23H28ClNO5/c1-6-14(2)11-15(3)7-8-17-12-18-19(13-25(17)9-10-26)21(28)23(5,30-16(4)27)22(29)20(18)24/h7-8,11-14,26H,6,9-10H2,1-5H3/b8-7+,15-11+/t14-,23+/m0/s1
- SMILES： OCCN1C=C2C([C@@](C(C(Cl)=C2C=C1/C=C/C(=C/[C@H](CC)C)/C)=O)(C)OC(=O)C)=O

Computed Properties

Exact Mass: 433.16574
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 8
Monoisotopic Mass: 433.165601
Heavy Atom Count: 30
Complexity: 909
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.2
Topological Polar Surface Area: 83.9

Experimental Properties

PSA: 83.91
Refractive Index: 1.577
Boiling Point: 543.5°Cat760mmHg
Flash Point: 282.5°C
Density: 1.24

6,8(2H,7H)-Isoquinolinedione,7-(acetyloxy)-5-chloro-3-[(1E,3E,5S)-3,5-dimethyl-1,3-heptadien-1-yl]-2-(2-hydroxyethyl)-7-methyl-,(7R)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	SMB00065-1MG	6,8(2H,7H)-Isoquinolinedione,7-(acetyloxy)-5-chloro-3-[(1E,3E,5S)-3,5-dimethyl-1,3-heptadien-1-yl]-2-(2-hydroxyethyl)-7-methyl-,(7R)-	167173-91-3		1mg	¥7374.11	2023-09-14